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Compound of Interest

Compound Name:
6-(2-Fluorophenyl)pyridazin-3-

amine

Cat. No.: B1520221 Get Quote

Essential Safety and Handling Guide for 6-(2-
Fluorophenyl)pyridazin-3-amine
Disclaimer: A specific Safety Data Sheet (SDS) for 6-(2-Fluorophenyl)pyridazin-3-amine was

not readily available. The following guidance is based on the hazard profiles of structurally

similar compounds, including aromatic amines and pyridazine derivatives. It is imperative to

treat this compound with caution and handle it as potentially hazardous.

This guide provides essential safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling 6-(2-
Fluorophenyl)pyridazin-3-amine.

Personal Protective Equipment (PPE)
Based on the potential hazards associated with aromatic amines and pyridazine compounds,

which include acute toxicity, skin irritation, and serious eye damage, the following personal

protective equipment is mandatory.
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Protection Type Specific PPE Standard Rationale

Eye and Face

Protection

Chemical safety

goggles and a face

shield

ANSI Z87.1 or EN 166

Protects against

splashes and airborne

particles that can

cause serious eye

irritation or damage.

Skin Protection

Nitrile or neoprene

gloves (double-gloving

recommended), and a

chemically resistant

lab coat

ASTM F739 or EN

374

Prevents skin contact,

which may be a route

for toxic exposure and

can cause irritation.

Respiratory Protection

NIOSH-approved

respirator with organic

vapor cartridges

Varies by jurisdiction

Required when

handling the powder

outside of a certified

chemical fume hood

to prevent inhalation

of potentially toxic

dust.[1]

Foot Protection

Closed-toe,

chemically resistant

shoes

ASTM F2413

Protects feet from

spills and falling

objects.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

working environment.

2.1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents and acids.[2]

The storage area should be clearly labeled with the appropriate hazard warnings.
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Keep the container tightly sealed when not in use.

2.2. Handling and Use

All handling of 6-(2-Fluorophenyl)pyridazin-3-amine, especially weighing and preparing

solutions, must be conducted in a certified chemical fume hood to control exposure to

airborne particles.

Before starting any work, ensure that an emergency eyewash station and safety shower are

readily accessible.[2]

Wear the full complement of PPE as detailed in the table above.

Avoid creating dust when handling the solid material.

Use dedicated spatulas and glassware.

If dissolving the compound, add the solid to the solvent slowly to avoid splashing.

2.3. Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: For small spills, absorb the material with an inert absorbent such as vermiculite or

sand. Place the contaminated material into a sealed, labeled container for hazardous waste

disposal.[3] For large spills, evacuate the area and contact the institution's environmental

health and safety department.[3]
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Disposal Plan
Proper disposal of 6-(2-Fluorophenyl)pyridazin-3-amine and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation

Solid Waste: All solid waste, including unused compounds and contaminated materials (e.g.,

weigh boats, paper towels, gloves), must be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing 6-(2-Fluorophenyl)pyridazin-3-amine should be

collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix

with other solvent waste streams unless explicitly permitted by your institution's waste

management guidelines.

Sharps: Contaminated sharps (needles, razor blades) must be disposed of in a designated

sharps container for hazardous waste.

3.2. Waste Disposal Procedure

All waste containers must be kept closed when not in use.

Store waste containers in a designated satellite accumulation area within the laboratory.

Do not overfill waste containers; fill to a maximum of 90% capacity.[4]

Arrange for the disposal of hazardous waste through your institution's environmental health

and safety department.[5]

Maintain a log of all waste generated.

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 6-(2-
Fluorophenyl)pyridazin-3-amine.
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Caption: Workflow for the safe handling and disposal of 6-(2-Fluorophenyl)pyridazin-3-
amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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